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Compound of Interest

Compound Name: Diethylsulfamoyl chloride

CAS No.: 20588-68-5

Cat. No.: B1312604

Get Quote

For Immediate Release

This technical guide provides a detailed overview of the chemical properties, structure, and

reactivity of diethylsulfamoyl chloride, a key reagent in synthetic chemistry, particularly in the

development of novel therapeutic agents. This document is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry.

Chemical Identity and Physical Properties
Diethylsulfamoyl chloride, with the CAS number 824-84-0, is a reactive organosulfur

compound. Its molecular formula is C₄H₁₀ClNO₂S, and it has a molecular weight of 171.65

g/mol . The chemical structure and key properties are summarized below.
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Molecular Structure and Spectroscopic Data
The structure of diethylsulfamoyl chloride features a central sulfur atom bonded to two

oxygen atoms, a chlorine atom, and a diethylamino group. The tetrahedral geometry around

the sulfur atom is crucial for its reactivity.

While specific experimental spectroscopic data for diethylsulfamoyl chloride is not readily

available in the public domain, the expected spectral characteristics can be inferred from its

structure and comparison with analogous compounds like dimethylsulfamoyl chloride.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a quartet

corresponding to the methylene protons (-CH₂-) of the ethyl groups and a triplet for the

methyl protons (-CH₃). The chemical shifts would be influenced by the electron-withdrawing

sulfamoyl chloride group.

¹³C NMR Spectroscopy: The carbon NMR spectrum should exhibit two distinct signals

corresponding to the methylene and methyl carbons of the ethyl groups.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong characteristic

absorption bands for the S=O stretching vibrations (typically in the region of 1350-1170

cm⁻¹) and the S-Cl bond.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

fragmentation patterns corresponding to the loss of the chlorine atom and parts of the

diethylamino group.
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Reactivity and Chemical Properties
Diethylsulfamoyl chloride is a reactive electrophile, primarily due to the electron-withdrawing

nature of the sulfonyl group and the presence of a good leaving group (chloride). Its reactivity is

central to its utility in organic synthesis.

Key Reactions:

Sulfonamide Formation: The most significant reaction of diethylsulfamoyl chloride is its

reaction with primary and secondary amines to form the corresponding N,N-

diethylsulfonamides. This reaction is fundamental in the synthesis of a wide array of

biologically active molecules.

Hydrolysis: Like other sulfamoyl chlorides, the diethyl derivative is susceptible to hydrolysis.

It reacts with water to produce diethylamine and sulfuric acid. Kinetic studies have shown

that diethylsulfamoyl chloride hydrolyzes faster than its dimethyl analog. This highlights

the influence of the ethyl groups on the reactivity at the sulfur center.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of diethylsulfamoyl chloride
is not widely published, a general procedure for the synthesis of dialkylsulfamoyl chlorides can

be adapted.

General Synthesis of Dialkylsulfamoyl Chlorides:

The synthesis typically involves the reaction of the corresponding dialkylamine with sulfuryl

chloride. The reaction is usually carried out in an inert solvent at low temperatures to control

the exothermic reaction.
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Purification:

The crude product is typically purified by distillation under reduced pressure to obtain the pure

dialkylsulfamoyl chloride.

Applications in Drug Development
The sulfamoyl group is a critical pharmacophore in a variety of drugs. Diethylsulfamoyl
chloride serves as a key building block for introducing the N,N-diethylsulfamoyl moiety into

potential drug candidates. This functional group can influence the compound's solubility,

lipophilicity, and ability to interact with biological targets.
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Safety and Handling
Diethylsulfamoyl chloride is a reactive and corrosive compound and should be handled with

appropriate safety precautions in a well-ventilated fume hood. It is sensitive to moisture and

should be stored in a dry, inert atmosphere. Personal protective equipment, including gloves,

safety goggles, and a lab coat, is essential when handling this chemical.

Disclaimer: This document is for informational purposes only and does not constitute a

warranty of any kind. Users should consult the relevant safety data sheets (SDS) and conduct

their own risk assessments before handling diethylsulfamoyl chloride.

To cite this document: BenchChem. [Diethylsulfamoyl Chloride: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312604#diethylsulfamoyl-chloride-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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